5-methyl-N-(4-((2,2,2-trifluoroethyl)carbamoyl)oxazol-2-yl)isoxazole-3-carboxamide

• IUPAC Name: 5-methyl-N-[4-(2,2,2-trifluoroethylcarbamoyl)-1,3-oxazol-2-yl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C11H9F3N4O4/c1-5-2-6(18-22-5)9(20)17-10-16-7(3-21-10)8(19)15-4-11(12,13)14/h2-3H,4H2,1H3,(H,15,19)(H,16,17,20)
• InChI Key: REFPFJWCHRPZEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NC(=CO2)C(=O)NCC(F)(F)F
• Molecular Formula: C11H9F3N4O4
• Molecular Weight: 318.21 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carbamoyl group, an isoxazole ring, and a trifluoroethyl group. The presence of these groups could potentially give the compound interesting chemical properties, such as reactivity with certain reagents or biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. It would likely require advanced techniques such as X-ray crystallography or NMR spectroscopy to fully elucidate.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the carbamoyl group might make the compound a potential nucleophile, while the trifluoroethyl group could potentially increase the compound’s overall electronegativity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a trifluoroethyl group could potentially increase the compound’s hydrophobicity.

Scientific Research Applications

Antitumor Activity

Research on similar compounds has shown promising antitumor activity. For instance, imidazotetrazines, which share some structural characteristics with the compound , have been investigated for their broad-spectrum antitumor properties. One study on 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one highlighted its curative activity against L-1210 and P388 leukemia, suggesting a mechanism where it acts as a prodrug that releases active metabolites under physiological conditions (Stevens et al., 1984).

Anticonvulsant Properties

Compounds containing isoxazole groups have been explored for their anticonvulsant activities. A study correlating the X-ray crystal structure of certain isoxazole derivatives to their anticonvulsant activity in mice and rats proposed a hypothesis for their toxicity, thereby contributing to the understanding of safer anticonvulsant drug design (Jackson et al., 2012).

Synthesis and Chemical Characterization

The synthesis of isoxazole and oxazole derivatives, including methods for obtaining isoxazole-5-carboxamides and related compounds, has been extensively studied. These synthetic approaches provide valuable insights into the chemical behavior of isoxazole-based compounds and their potential functionalization for various applications, ranging from materials science to medicinal chemistry (Martins et al., 2002).